3-(2-(Naphthalen-2-ylmethyl)phenyl)acrylic acid

• IUPAC Name: (E)-3-[2-(naphthalen-2-ylmethyl)phenyl]prop-2-enoic acid
• InChI: InChI=1S/C20H16O2/c21-20(22)12-11-17-6-2-4-8-19(17)14-15-9-10-16-5-1-3-7-18(16)13-15/h1-13H,14H2,(H,21,22)/b12-11+
• InChI Key: MOLQZQYMXCCLHS-VAWYXSNFSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)CC3=CC=CC=C3C=CC(=O)O
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)CC3=CC=CC=C3/C=C/C(=O)O
• Molecular Formula: C20H16O2
• Molecular Weight: 288.3 g/mol

Description

3-(2-(Naphthalen-2-ylmethyl)phenyl)acrylic acid is a useful research compound. Its molecular formula is C20H16O2 and its molecular weight is 288.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Polymerization and Material Science

• Polymerization Control : The compound has been used in γ-ray initiated reversible addition–fragmentation chain transfer polymerizations, showing controlled polymerization under low irradiation dose rates, with resultant polymers having relatively low polydispersity indices (Zhou et al., 2007).
• Memory Devices in Organic Electronics : In the field of organic electronics, particularly in high-capacity memory devices, polymers derived from monomers similar to 3-(2-(Naphthalen-2-ylmethyl)phenyl)acrylic acid have shown potential. They exhibit binary write-once-read-many (WORM) memory behavior and rewritable ternary memory behavior (Wang et al., 2018).

Pharmaceutical and Medical Applications

• Anticancer Properties : Derivatives of naphthalene-2-ylmethyl compounds, similar in structure to this compound, have been investigated for their anticancer properties, showing activity against breast cancer cell lines (Salahuddin et al., 2014).
• Anti-Inflammatory Agents : N'-arylidene-2-(benzamido)-3-(naphthalen-2-yl)acrylohydrazides, related to this compound, have been synthesized and evaluated as anti-inflammatory agents, showing effective inhibition of COX-2 in vitro studies (Devi et al., 2020).

Photophysical and Fluorescent Studies

• Phosphorescence in Polymer Films : Studies on naphthyl labelled poly(acrylic acid) film samples have explored their phosphorescence characteristics as a function of temperature, offering insights into the development of phosphorescent coding systems (Ebdon et al., 1999).
• Dye-Sensitized Solar Cells : Incorporating naphthalene-based units in dye-sensitized solar cells (DSSCs) has been shown to enhance efficiency, with one study demonstrating increased electron lifetime and conversion efficiencies (Bobe et al., 2016).

Miscellaneous Applications

• Fluorescence in Biological Systems : Compounds related to this compound have been used in biological systems for their fluorescent properties, aiding in selective detection and sensing applications (Zhang et al., 2014).